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Compound of Interest

Compound Name: Bicalutamide-d4

Cat. No.: B563003

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of Bicalutamide-d4, a deuterated
analogue of the non-steroidal anti-androgen, Bicalutamide. Adherence to these procedures is
critical to maintaining a safe laboratory environment and ensuring regulatory compliance.

Hazard Profile of Bicalutamide-d4

Bicalutamide-d4 is classified with specific health hazards that necessitate careful handling and
disposal. The following table summarizes its key hazard information.
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Hazard Classification GHS Hazard Statement Description

. - Suspected of causing
Carcinogenicity H351

cancer[1][2]

Skin Irritation H315 Causes skin irritation[1][2]
o Causes serious eye irritation[1]

Eye Irritation H319

[2]
Specific target organ toxicity H335 May cause respiratory
(single exposure) irritation[1][2]

] o May damage fertility or the

Reproductive Toxicity H360 )

unborn child[2]
Hazardous to the Aquatic HA10 Very toxic to aquatic life with
Environment long lasting effects[2]

Procedural Steps for Proper Disposal

The disposal of Bicalutamide-d4 must be managed as hazardous waste due to its
toxicological profile. Under no circumstances should this compound be disposed of down the
drain or in regular trash.[3][4]

Step 1: Personal Protective Equipment (PPE)

Before handling Bicalutamide-d4 for disposal, ensure appropriate PPE is worn. This includes:

Safety goggles to protect from eye contact.

Chemical-resistant gloves (e.g., nitrile) to prevent skin contact.

A lab coat to protect clothing and skin.

A properly fitted respirator if there is a risk of inhaling dust.

Step 2: Waste Segregation and Collection
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All waste materials contaminated with Bicalutamide-d4 must be collected and segregated as

hazardous chemical waste. This includes:

Solid Waste: Unused or expired Bicalutamide-d4, contaminated personal protective
equipment (gloves, etc.), and any lab supplies such as weighing paper or contaminated
bench liners. This solid waste should be collected in a designated, clearly labeled hazardous
waste container.[5] The original manufacturer's container can be used if it is in good
condition.[5][6]

Liquid Waste: Solutions containing Bicalutamide-d4 should be collected in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other solvent
waste streams unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

Sharps Waste: Any sharps, such as needles or broken glass contaminated with
Bicalutamide-d4, must be disposed of in a designated sharps container that is also labeled
as hazardous waste.[5]

Step 3: Labeling of Hazardous Waste Containers

Proper labeling of waste containers is crucial for safety and compliance. The label must

include:

The words "Hazardous Waste".[7][8]

The full chemical name: "Bicalutamide-d4". Avoid using abbreviations or chemical formulas.

[71[8]
A clear indication of the associated hazards (e.g., "Toxic," "Carcinogen”).[7]

The accumulation start date (the date the first piece of waste is placed in the container).

Step 4: Storage of Hazardous Waste

Designate a specific, secure area within the laboratory as a Satellite Accumulation Area (SAA)

for the temporary storage of hazardous waste.[7] This area should be away from general lab

traffic and drains. Key storage requirements include:
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» Container Integrity: Waste containers must be in good condition, compatible with the
chemical, and always kept securely closed except when adding waste.[5][7][8]

e Secondary Containment: Place waste containers in a secondary container, such as a
chemical-resistant tray or bin, to contain any potential leaks or spills.[5][8] The secondary
container should be able to hold at least 110% of the volume of the largest container it holds.

[5]
e Segregation: Store Bicalutamide-d4 waste away from incompatible materials.
Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste. Do not attempt to dispose of the waste through a commercial
waste vendor without explicit approval and guidance from your EHS office.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Bicalutamide-
d4.
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Start: Bicalutamide-d4 Waste Generated

:

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

:

Step 2: Segregate Waste
(Solid, Liquid, Sharps)

Solid Waste Container Liquid Waste Container Sharps Container

Step 3: Label Containers Correctly
(‘Hazardous Waste', Chemical Name, Hazards)

Step 4: Store in Designated SAA
(Secure, Closed, Secondary Containment)

Step 5: Contact EHS for Pickup

End: Proper Disposal by EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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